Cas no 1311450-03-9 (N-(1-cyanopropyl)-2-(thiophen-2-yl)formamidopropanamide)

• Product Name: N-(1-cyanopropyl)-2-(thiophen-2-yl)formamidopropanamide
• CAS No: 1311450-03-9
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 5672818
• PubChem ID: 53557743
• Update Time: 2025-08-01

N-(1-cyanopropyl)-2-(thiophen-2-yl)formamidopropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26684844
• 1311450-03-9
• Z1023406276
• AKOS032988122
• N-(1-cyanopropyl)-2-[(thiophen-2-yl)formamido]propanamide
• N-(1-cyanopropyl)-2-(thiophen-2-yl)formamidopropanamide

• Inchi： 1S/C12H15N3O2S/c1-3-9(7-13)15-11(16)8(2)14-12(17)10-5-4-6-18-10/h4-6,8-9H,3H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key： LVPQDROEJYIEGI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC(C)C(NC(C#N)CC)=O)=O

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyanopropyl)-2-(thiophen-2-yl)formamidopropanamide

N-(1-Cyanopropyl)-2-(Thiophen-2-yl)Formamidopropanamide: A Comprehensive Overview

N-(1-Cyanopropyl)-2-(Thiophen-2-yl)Formamidopropanamide (CAS No. 1311450-03-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design, electronic materials, and advanced chemical synthesis. The molecule combines a thiophene ring, a formamide group, and a cyanopropyl substituent, creating a versatile platform for further research and development.

The thiophene moiety in N-(1-Cyanopropyl)-2-(Thiophen-2-yl)Formamidopropanamide is a key structural element that contributes to its electronic properties. Thiophene, a five-membered heterocyclic compound with two double bonds, is known for its aromaticity and ability to participate in π-π interactions. This makes it an attractive component for designing materials with specific electronic characteristics, such as semiconductors or sensors. Recent studies have explored the use of thiophene-containing compounds in organic electronics, where their ability to modulate electrical properties has been exploited for applications like flexible displays and thin-film transistors.

The formamide group in the molecule plays a crucial role in hydrogen bonding and intermolecular interactions. Formamides are known for their ability to act as both hydrogen bond donors and acceptors, which can significantly influence the physical and chemical properties of the compound. In the case of N-(1-Cyanopropyl)-2-(Thiophen-2-yl)Formamidopropanamide, this group enhances solubility in polar solvents and facilitates interactions with other molecules, making it suitable for applications in drug delivery systems or as a precursor in polymer synthesis.

The cyanopropyl substituent introduces additional functionality to the molecule. Cyanopropyl groups are often used as alkylating agents or as precursors for the synthesis of nitriles. In this compound, the cyanopropyl group may serve as a reactive site for further chemical modifications, enabling the creation of more complex structures with tailored properties. Recent research has focused on the use of nitrile-containing compounds in click chemistry reactions, where they can act as building blocks for constructing bioactive molecules or advanced materials.

From a synthetic perspective, N-(1-Cyanopropyl)-2-(Thiophen-2-yl)Formamidopropanamide can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. For instance, one approach involves the reaction of thiophene derivatives with formamide precursors under specific conditions to form the desired amide bond. Optimization of reaction conditions, such as temperature and solvent choice, is critical to achieving high yields and purity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N-(1-Cyanopropyl)-2-(Thiophen-2-yl)Formamidopropanamide. Density functional theory (DFT) calculations have been employed to study the molecule's frontier molecular orbitals and its ability to participate in π-conjugation with other molecules. These studies have revealed that the compound exhibits significant electron-withdrawing effects due to the presence of both thiophene and formamide groups, which can influence its reactivity in various chemical transformations.

In terms of applications, this compound has shown promise in several areas. Its ability to form stable complexes with metal ions makes it a potential candidate for use in coordination chemistry and catalysis. Additionally, its unique electronic properties make it an interesting material for use in organic light-emitting diodes (OLEDs) or as a component in photovoltaic devices. Researchers have also explored its potential as an inhibitor of certain enzymes or receptors, suggesting its role in drug discovery efforts targeting diseases such as cancer or neurodegenerative disorders.

The study of N-(1-Cyanopropyl)-2-(Thiophen-2-yl)Formamidopropanamide continues to evolve with advancements in analytical techniques and computational modeling. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in determining its molecular structure and conformational preferences. Meanwhile, machine learning algorithms are being used to predict its pharmacokinetic properties and optimize its bioavailability for therapeutic applications.

In conclusion, N-(1-Cyanopropyl)-2-(Thiophen-2-yl)Formamidopropanamide (CAS No. 1311450-03-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of structural features makes it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As our understanding of this compound deepens through ongoing research efforts, it is likely to play an increasingly important role in advancing modern science and technology.